Cas no 680-15-9 (Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate)
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate is a fluorinated sulfonyl ester with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as a versatile building block for introducing difluoromethyl and fluorosulfonyl groups into target molecules, enabling precise structural modifications. The compound’s reactivity is particularly valuable in nucleophilic and electrophilic fluorination reactions, enhancing synthetic efficiency. Its stability under controlled conditions ensures reliable handling in laboratory settings. The presence of both difluoro and fluorosulfonyl moieties offers unique electronic and steric properties, making it useful in the development of bioactive compounds and advanced materials. Proper storage and handling are recommended due to its reactive functional groups.
680-15-9 structure
Product Name:Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate
CAS No:680-15-9
MF:C3H3F3O4S
MW:192.113730669022
MDL:MFCD00144316
CID:39518
PubChem ID:547667
Update Time:2025-06-07
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate
- Methyl fluorosulfonyldifluoroacetate
- Methyl 2-(fluorosulfonyl)difluoroacetate
- methyl 2,2-difluoro-2-fluorosulfonylacetate
- Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate
- Difluoro(fluorosulfonyl)acetic acid methyl ester
- Methyl (Fluorosulfonyl)difluoroacetate
- Aceticacid, difluoro(fluorosulfonyl)-, methyl ester (6CI,7CI,8CI,9CI)
- (Fluorosulfonyl)difluoroacetic acid methyl ester
- 2,2-Difluoro-2-fluorosulfonylacetic acid methyl ester
- Methyl 2-fluorosulfonyldifluoroacetate
- Methyl difluoro(fluorosulfonyl)acetate
- Methylfluorosulphonyldifluoroacetate
- Methyl(fluorosulfonyl)difluoroacetate
- Methyl fluorosulphonyldifluoroacetate
- Methyl fluorosulphonyl difluoro acetate
- GQJCAQADCPTHKN-UHFFFAOYSA-N
- Fluorosulfonyldifluoroacetic Acid Methyl Ester
- Acetic acid, difluoro(fluorosulfonyl)-, methyl ester
- 2,2-difluoro-2-fluorosulfony
- InChI=1/C3H3F3O4S/c1-10-2(7)3(4,5)11(6,8)9/h1H3
- AKOS005063340
- Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate, 97%
- AC-6208
- Q-201369
- FSO2CF2CO2CH3
- CS-0107267
- MFCD00144316
- EN300-101267
- DTXSID50338209
- C3H3F3O4S
- SCHEMBL95855
- methyl-2,2-difluoro-2-(fluorosulfonyl)acetate
- BCP21151
- GQJCAQADCPTHKN-UHFFFAOYSA-
- F0311
- FT-0628730
- FD2006
- AM61654
- AS-11418
- 680-15-9
- FT-0624112
- methyl 2,2-difluoro-2-(fluorosulfonyl) acetate
- AB03908
- Acetic acid, 2,2-difluoro-2-(fluorosulfonyl)-, methyl ester
- A835965
- Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate,98%
- DB-030010
-
- MDL： MFCD00144316
- Inchi： 1S/C3H3F3O4S/c1-10-2(7)3(4,5)11(6,8)9/h1H3
- InChI Key： GQJCAQADCPTHKN-UHFFFAOYSA-N
- SMILES： S(C(C(=O)OC)(F)F)(=O)(=O)F
- BRN： 1812896
Computed Properties
- Exact Mass: 191.97000
- Monoisotopic Mass: 191.970414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.8
Experimental Properties
- Color/Form: Colorless or light yellow transparent liquid.
- Density: 1.509 g/mL at 25 °C(lit.)
- Boiling Point: 118°C
- Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
- Refractive Index: n20/D 1.351(lit.)
- PSA: 68.82000
- LogP: 1.13230
- Sensitiveness: Sensitive to humidity
- Solubility: Not determined.
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226,H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 2920 8/PG 2
- WGK Germany：3
- Hazard Category Code： 10-34
- Safety Instruction： S26-S36/37/39-S45-S16
- FLUKA BRAND F CODES：10-21
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：3.2
- Storage Condition：Store at room temperature
- HazardClass：8 (3)
- PackingGroup：II
- Safety Term：3.2
- Packing Group：III
- Risk Phrases：R10; R34
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M111429-5g |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate |
680-15-9 | 97% | 5g |
¥42.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M111429-100g |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate |
680-15-9 | 97% | 100g |
¥486.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M111429-1g |
Methyl Fluorosulfonyldifluoroacetate |
680-15-9 | 97% | 1g |
￥32.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M111429-25g |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate |
680-15-9 | 97% | 25g |
¥151.90 | 2023-09-02 | |
| BAI LING WEI Technology Co., Ltd. | 210460-5G |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate, 98% |
680-15-9 | 98% | 5G |
￥ 202 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 210460-25G |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate, 98% |
680-15-9 | 98% | 25G |
￥ 540 | 2022-04-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F0311-25g |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate |
680-15-9 | 97.0%(GC) | 25g |
￥1010.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F0311-5g |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate |
680-15-9 | 97.0%(GC) | 5g |
￥390.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M018A-25g |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate |
680-15-9 | 97% | 25g |
￥288.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M018A-100g |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate |
680-15-9 | 97% | 100g |
￥931.0 | 2022-09-28 |
Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate Related Literature
-
Xuan Zhan,Pinky Yadav,Yael Diskin-Posner,Natalia Fridman,Mahesh Sundararajan,Zakir Ullah,Qiu-Cheng Chen,Linda J. W. Shimon,Atif Mahammed,David G. Churchill,Mu-Hyun Baik,Zeev Gross Dalton Trans. 2019 48 12279
-
Kolanu Sudhakar,Atif Mahammed,Natalia Fridman,Zeev Gross Dalton Trans. 2019 48 4798
-
Xuan Zhan,Zakir Ullah,Donghyeon Kim,Bilal Mustafa,Hyungwook Kwon,David G. Churchill,Zeev Gross Inorg. Chem. Front. 2022 9 3319
-
Liwen Feng,Don Antoine Lanfranchi,Leandro Cotos,Elena Cesar-Rodo,Katharina Ehrhardt,Alice-Anne Goetz,Herbert Zimmermann,Fran?ois Fenaille,Stephanie A. Blandin,Elisabeth Davioud-Charvet Org. Biomol. Chem. 2018 16 2647
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5. First synthesis of ortho-trifluoromethylated aryl triflatesFeng-Ling Qing,Junfa Fan,Hong-Bin Sun,Xiang-Jun Yue J. Chem. Soc. Perkin Trans. 1 1997 3053
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